Cas no 97399-71-8 (3alpha-Hydroxytanshinone IIA)

• Product Name: 3alpha-Hydroxytanshinone IIA
• CAS No: 97399-71-8
• MF: C₁₉H₁₈O₄
• MW: 310.343825817108
• CID: 2061507
• PubChem ID: 14610644
• Update Time: 2024-10-25

3alpha-Hydroxytanshinone IIA Chemical and Physical Properties

Names and Identifiers

• 3alpha-Hydroxytanshinone IIA
• 3α-Hydroxytanshinone IIA
• 3-Hydroxytanshinone ⅡA
• (7R)-6,7,8,9-Tetrahydro-7-hydroxy-1,6,6-trimethylphenanthro[1,2-b]furan-10,11-dione (ACI)
• Phenanthro[1,2-b]furan-10,11-dione, 6,7,8,9-tetrahydro-7-hydroxy-1,6,6-trimethyl-, (R)- (ZCI)
• A-Hydroxytanshinone IIA
• (7R)-7-hydroxy-1,6,6-trimethyl-8,9-dihydro-7H-naphtho[1,2-g][1]benzofuran-10,11-dione
• 97399-71-8
• FS-6987
• AKOS040734006
• HY-N7752
• CS-0136862
• 3
• (7R)-7-hydroxy-1,6,6-trimethyl-7H,8H,9H-phenanthro[1,2-b]furan-10,11-dione

• Inchi： 1S/C19H18O4/c1-9-8-23-18-11-4-6-12-10(5-7-13(20)19(12,2)3)15(11)17(22)16(21)14(9)18/h4,6,8,13,20H,5,7H2,1-3H3/t13-/m1/s1
• InChI Key： PTDUBPDLRWKSBQ-CYBMUJFWSA-N
• SMILES： O=C1C(=O)C2C(=COC=2C2C=CC3C(C)(C)[C@H](O)CCC=3C1=2)C

Computed Properties

• Exact Mass: 310.12050905g/mol
• Monoisotopic Mass: 310.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 0
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.5Ų

Experimental Properties

• Color/Form: Red powder
• Density: 1.291±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Almost insoluble (0.018 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Tanshinones, isotanshinones, and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Tanshinones, isotanshinones, and derivatives